Cas no 103951-16-2 (2-(2-Bromo-4,6-dichlorophenoxy)acetic acid)

• Product Name: 2-(2-Bromo-4,6-dichlorophenoxy)acetic acid
• CAS No: 103951-16-2
• MF: C₈H₅BrCl₂O₃
• MW: 299.933500051498
• CID: 1067309
• PubChem ID: 13571745
• Update Time: 2025-05-20

2-(2-Bromo-4,6-dichlorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4,6-dichlorophenoxy)acetic acid
• (2-Brom-4,6-dichlor-phenoxy)-essigsaeure
• (2-bromo-4,6-dichlorophenoxy)acetic acid
• (2-bromo-4,6-dichloro-phenoxy)-acetic acid
• AGN-PC-00N45K
• ARONIS011797
• CTK7J5385
• SBB080007
• STL066609
• AKOS000319566
• AE-848/36231017
• 103951-16-2
• DTXSID10544102
• 2-bromo-4,6-dichlorophenoxyacetic acid
• 6-bromo-2,4-dichlorophenoxyacetic acid
• 2-(2-BROMO-4,6-DICHLOROPHENOXY)ACETICACID

• MDL： MFCD08097450
• Inchi： 1S/C8H5BrCl2O3/c9-5-1-4(10)2-6(11)8(5)14-3-7(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： VILOYBNGPGKGET-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 297.87995
• Monoisotopic Mass: 297.87991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2-Bromo-4,6-dichlorophenoxy)acetic acid

2-(2-Bromo-4,6-Dichlorophenoxy)Acetic Acid: A Comprehensive Overview

2-(2-Bromo-4,6-Dichlorophenoxy)Acetic Acid, also known by its CAS number CAS No. 103951-16-2, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and agriculture due to its unique properties and applications. This compound belongs to the class of phenoxyacetic acids, which are widely used as herbicides and plant growth regulators. The molecule consists of a phenoxy group attached to an acetic acid moiety, with bromine and chlorine substituents on the aromatic ring, contributing to its distinct chemical behavior.

The structure of 2-(2-Bromo-4,6-Dichlorophenoxy)Acetic Acid is characterized by a benzene ring substituted with bromine at the 2-position and chlorine atoms at the 4 and 6 positions. This substitution pattern not only influences the compound's stability but also plays a crucial role in its biological activity. The phenoxy group acts as a key functional group responsible for its herbicidal properties, while the acetic acid moiety enhances its ability to penetrate plant tissues.

Recent studies have highlighted the effectiveness of CAS No. 103951-16-2 as a selective herbicide, particularly against broadleaf weeds and grasses. Its mode of action involves inhibiting the enzyme acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino acids in plants. This inhibition leads to disrupted protein synthesis and ultimately plant death. The compound's selectivity arises from differences in ALS sensitivity between target weeds and crop plants, making it a valuable tool in modern agriculture.

In terms of synthesis, 2-(2-Bromo-4,6-Dichlorophenoxy)Acetic Acid is typically produced through a multi-step process involving nucleophilic aromatic substitution and oxidation reactions. The bromination and chlorination steps are critical in determining the compound's final properties, including its stability and bioactivity. Researchers have explored various synthetic pathways to optimize yield and minimize environmental impact, reflecting the growing emphasis on sustainable chemical production.

The environmental fate of CAS No. 103951-16-2 has also been a subject of recent investigations. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. However, its potential to leach into groundwater remains a concern, particularly in regions with high rainfall or poor soil structure. Regulatory agencies have implemented guidelines to ensure safe application rates and minimize ecological risks.

Beyond its agricultural applications, 2-(2-Bromo-4,6-Dichlorophenoxy)Acetic Acid has shown promise in other areas such as materials science and pharmaceutical research. Its unique chemical structure makes it a potential candidate for developing novel materials with specific mechanical or electronic properties. Additionally, ongoing research explores its potential as an intermediate in the synthesis of more complex bioactive molecules.

In conclusion, CAS No. 103951-16-2, or 2-(2-Bromo-4,6-Dichlorophenoxy)Acetic Acid, stands out as a versatile compound with significant implications across multiple disciplines. Its role as an effective herbicide underscores its importance in modern agriculture, while ongoing research continues to uncover new applications and improve its sustainability profile.